Cas no 2228753-02-2 (2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 2228753-02-2
• MF: C₁₀H₁₄F₂N₂
• MW: 200.228369235992
• CID: 6061086
• PubChem ID: 165611151
• Update Time: 2025-07-23

2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline
• EN300-1757421
• 2228753-02-2

• Inchi： 1S/C10H14F2N2/c1-14(2)10-5-7(11)3-4-8(10)9(12)6-13/h3-5,9H,6,13H2,1-2H3
• InChI Key： SIXAZGFMKXWHQI-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(=CC=1N(C)C)F

Computed Properties

• Exact Mass: 200.11250478g/mol
• Monoisotopic Mass: 200.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline

Recent Advances in the Study of 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline (CAS: 2228753-02-2)

The compound 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline (CAS: 2228753-02-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated aniline structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted cancer therapies. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and synthetic pathways to optimize its efficacy and safety profile.

One of the key findings from recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in tumor proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline exhibits high binding affinity to EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized X-ray crystallography and molecular dynamics simulations to confirm the compound's binding mode, revealing a unique interaction with the kinase's ATP-binding pocket.

In addition to its anticancer properties, recent investigations have explored the compound's potential in neurodegenerative diseases. A preprint article on bioRxiv highlighted its neuroprotective effects in vitro, where it was shown to reduce oxidative stress and apoptosis in neuronal cells exposed to amyloid-beta peptides. These findings suggest a possible role for 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline in the treatment of Alzheimer's disease, although further in vivo studies are required to validate these observations.

The synthetic chemistry community has also made strides in optimizing the production of this compound. A recent patent application (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is critical for scaling up production for preclinical and clinical studies, addressing one of the major challenges in the development of fluorinated pharmaceuticals.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations, as reported in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 2-(2-amino-1-fluoroethyl)-5-fluoro-N,N-dimethylaniline represents a compelling case study in modern drug discovery, showcasing the intersection of synthetic chemistry, structural biology, and translational medicine. The compound's multifaceted biological activities and the recent progress in its development underscore its potential as a valuable tool in both basic research and therapeutic applications. Future studies will likely focus on expanding its therapeutic indications and optimizing its drug-like properties for clinical use.